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Compound of Interest

Compound Name: ONX-0914 TFA

Cat. No.: B10824678

Essential Safety and Handling Guide for ONX-
0914 TFA

This guide provides critical safety and logistical information for the handling and disposal of
ONX-0914 TFA, a potent immunoproteasome inhibitor. All personnel must adhere to these
procedures to ensure a safe laboratory environment. This document is intended for
researchers, scientists, and drug development professionals and should be supplemented by
institution-specific safety protocols.

Pre-Handling Preparations

Prior to handling ONX-0914 TFA, a thorough risk assessment should be conducted. As a
potent compound, all operations involving the solid form should be performed in a designated
area with controlled access.

1.1. Engineering Controls: All handling of ONX-0914 TFA powder must be conducted within a
certified chemical fume hood, a ventilated balance safety enclosure, or a glove box to minimize
inhalation exposure.[1][2] The work surface should be lined with absorbent, disposable bench

paper.[3]

1.2. Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory for
handling this compound. The required PPE is detailed in the table below.
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PPE Item Specification Rationale
Provides a barrier against skin
Double-gloving with nitrile contact. Double-gloving is
Gloves

gloves.

recommended for handling

potent compounds.

Eye Protection

Chemical splash goggles or
safety glasses with side

shields.

Protects eyes from airborne

particles and splashes.

Lab Coat

A clean, buttoned lab coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator
may be required based on the
quantity and handling method.
Consult your institution's safety

officer.

Prevents inhalation of the

potent powder.

1.3. Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested. A chemical spill kit appropriate for powdered

substances should also be available.

Step-by-Step Handling Protocol

The following protocol outlines the safe procedure for weighing ONX-0914 TFA and preparing

a stock solution.

2.1. Weighing the Compound:

» Prepare the Weighing Area: Decontaminate the balance and the surrounding area within the

fume hood. Place a fresh sheet of disposable bench paper on the work surface.

o Tare the Balance: Use a tared weigh boat or weigh paper to measure the desired amount of

ONX-0914 TFA.

o Transfer the Compound: Carefully transfer the required amount of ONX-0914 TFA powder

using a clean spatula. Avoid any sudden movements that could generate dust.[3]
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o Clean Up: After weighing, carefully fold the weigh paper or cap the weigh boat and proceed
to the solubilization step. Clean the spatula and balance with an appropriate solvent (e.qg.,
70% ethanol) and dispose of the cleaning materials as hazardous waste.

2.2. Preparing a Stock Solution:
e Solvent Selection: ONX-0914 TFA is soluble in DMSO.

e Dissolution: In the fume hood, carefully add the weighed ONX-0914 TFA to a sterile,
appropriately sized vial. Add the desired volume of DMSO to the vial.

e Mixing: Cap the vial securely and vortex or sonicate until the compound is completely
dissolved.

e Labeling: Clearly label the vial with the compound name, concentration, solvent, date of
preparation, and your initials.

e Storage: Store the stock solution at -20°C or -80°C in a secondary container.
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Workflow for Handling ONX-0914 TFA

Pre-Handling

Conduct Risk Assessment

'
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'
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'

Verify Emergency Equipment Access

Handling Protocol

Weigh Compound in Containment

'

Prepare Stock Solution

'
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Waste Disposal

Segregate Contaminated Waste

'

Label Hazardous Waste Container

'

Dispose via Certified Service

Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of ONX-0914 TFA.
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Spill and Emergency Procedures

3.1. Minor Spill (Powder):
o Alert Personnel: Inform others in the immediate area.

o Containment: If it is safe to do so, cover the spill with absorbent material from a chemical
spill kit to prevent further dispersal.

o Cleanup: Wearing appropriate PPE, gently collect the spilled material and absorbent into a
designated hazardous waste container.

o Decontamination: Clean the spill area with an appropriate solvent, and dispose of all
cleaning materials as hazardous waste.

3.2. Exposure:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention.

» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes at
an eyewash station, holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan

All waste contaminated with ONX-0914 TFA is considered hazardous and must be disposed of
according to institutional and local regulations.

4.1. Waste Segregation and Collection:
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Waste Type

Collection Procedure

Solid Waste

Collect all contaminated solid waste (e.qg.,
gloves, weigh paper, pipette tips) in a clearly

labeled, sealed hazardous waste container.[4]

Liquid Waste

Collect all solutions containing ONX-0914 TFA
in a designated, sealed, and clearly labeled
hazardous waste container. Do not mix with

other incompatible waste streams.[4]

Sharps

Dispose of any contaminated needles or other
sharps in a designated sharps container for

hazardous chemical waste.

4.2. Labeling and Storage: All hazardous waste containers must be clearly labeled with

"Hazardous Waste," the full chemical name "ONX-0914 TFA," and the associated hazards.

Store waste containers in a designated, secure, and well-ventilated area away from

incompatible materials.

4.3. Final Disposal: The final disposal of ONX-0914 TFA waste must be handled by a certified
hazardous waste disposal service. High-temperature incineration is the preferred method for

the destruction of fluorinated organic compounds.[4]
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Disposal Plan for ONX-0914 TFA
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Segregate Solid, Liquid,
and Sharps Waste

l
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Sealed Container for Liquids Sharps Container

Label all Containers:
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Store in Designated
Secure Area

Arrange Pickup by
Certified Disposal Service

Click to download full resolution via product page

Caption: A step-by-step process for the safe disposal of ONX-0914 TFA waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling ONX-0914
TFA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824678#personal-protective-equipment-for-
handling-onx-0914-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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